Cas no 51707-58-5 (Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-)

Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl- structure
51707-58-5 structure
Product Name:Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-
CAS No:51707-58-5
MF:C9H7ClN4OS
MW:254.696078538895
CID:361610
PubChem ID:13729972
Update Time:2025-04-19

Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl-
    • 1-(3-chlorophenyl)-3-(thiadiazol-5-yl)urea
    • N-(3-Chlorophenyl)-N'-1,2,3-thiadiazol-5-ylurea
    • 51707-58-5
    • DTXSID70547811
    • SCHEMBL11349117
    • Inchi: 1S/C9H7ClN4OS/c10-6-2-1-3-7(4-6)12-9(15)13-8-5-11-14-16-8/h1-5H,(H2,12,13,15)
    • InChI Key: AWLHKUPWFTWKCQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(NC1=CN=NS1)=O

Computed Properties

  • Exact Mass: 254.00311
  • Monoisotopic Mass: 254.0029097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 66.91

Urea, N-(3-chlorophenyl)-N'-1,2,3-thiadiazol-5-yl- Related Literature

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